(R,R)-Traxoprodil

• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol
• InChI: InChI=1S/C20H25NO3/c1-15(19(23)16-7-9-18(22)10-8-16)21-13-11-20(24,12-14-21)17-5-3-2-4-6-17/h2-10,15,19,22-24H,11-14H2,1H3/t15-,19+/m1/s1
• InChIKey: QEMSVZNTSXPFJA-BEFAXECRSA-N

(R,R)-Traxoprodil for NR2B-Selective NMDA Receptor Research: Procurement-Grade Stereochemical Definition and Pharmacological Baseline

(R,R)-Traxoprodil (CAS 134234-13-2) is the (R,R)-enantiomer of traxoprodil (CP-101,606), a potent noncompetitive antagonist selective for NMDA receptors containing the NR2B subunit [1]. The parent compound was originally developed by Pfizer as a second-generation ifenprodil analogue and is characterized by a Kd of 4.2 nM for NR1/NR2B-containing receptors and an IC50 of 10 nM for protection of cultured hippocampal neurons from glutamate-induced toxicity [2]. As a defined stereoisomer with two chiral centers, (R,R)-Traxoprodil provides researchers with precise stereochemical control that is critical for reproducible pharmacological studies, distinguishing it from racemic or mixed-isomer preparations that introduce uncontrolled variables in binding, functional, and in vivo experiments.

Stereochemically defined (R,R)-enantiomer for reproducible NR2B pharmacology

Noncompetitive NR2B-selective antagonist research tool

Eliminates racemic variability in binding, functional, and in vivo experiments

• [1] ScienceDirect Topics. (2023). Traxoprodil — an overview. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. View Source
• [2] Menniti, F., Chenard, B., Collins, M., Ducat, M., Shalaby, I., & White, F. (1997). CP-101,606, a potent neuroprotectant selective for forebrain neurons. European Journal of Pharmacology, 331(2-3), 117–126. DOI: 10.1016/s0014-2999(97)10092-9. View Source

Why (R,R)-Traxoprodil Cannot Be Substituted by Ifenprodil, Ro 25-6981, or Ketamine in NR2B-Targeted Research

NR2B-selective NMDA antagonists are not interchangeable tools. The prototypical NR2B antagonist ifenprodil carries substantial off-target activity at α1-adrenergic, 5-HT, σ1, and σ2 receptors that confounds interpretation of NR2B-specific pharmacology [1]. Ro 25-6981, while structurally related, exhibits distinct binding kinetics and lacks the extensive human pharmacokinetic and clinical safety characterization available for traxoprodil [2]. Non-selective NMDA channel blockers such as ketamine produce psychotomimetic side effects, hyperlocomotion, and sleep disruption that are absent with traxoprodil, making them unsuitable controls for experiments requiring isolated NR2B pharmacology [3]. Furthermore, traxoprodil's CYP2D6-dependent metabolism introduces a bimodal pharmacokinetic profile that must be controlled in preclinical models — a consideration irrelevant to comparators metabolized through different pathways. The evidence presented in Section 3 demonstrates that (R,R)-Traxoprodil occupies a quantitatively distinct position in the NR2B antagonist landscape.

(R,R)-TraxoprodilNR2B-selective with low α1-adrenergic engagement at relevant concentrations

IfenprodilSubstantial α1, 5-HT, and σ receptor off-target activity may confound NR2B-specific interpretation

(R,R)-TraxoprodilNR2B-mediated analgesia without observable psychotomimetic-like behaviors in pain models

KetaminePan-NMDA channel block induces hyperactivity, sleep disruption, and dissociative-like effects

(R,R)-TraxoprodilHuman PK characterized; reported clinical trial data in treatment-refractory depression

Ro 25-6981Distinct metabolism (glucuronidation); no human clinical data available; binding kinetics may differ

• [1] ScienceDirect Topics. (2023). Traxoprodil — an overview. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. (Documenting ifenprodil affinity at α1, 5-HT, σ1, and σ2 receptors.) View Source
• [2] Mutel, V., Buchy, D., Klingelschmidt, A., Messer, J., Bleuel, Z., Kemp, J. A., & Richards, J. G. (1998). In vitro binding properties in rat brain of [3H]Ro 25-6981, a potent and selective antagonist of NMDA receptors containing NR2B subunits. Journal of Neurochemistry, 70(5), 2147–2155. View Source
• [3] Swartjes, M., Morariu, A., Niesters, M., Aarts, L., & Dahan, A. (2011). Nonselective and NR2B-selective N-methyl-D-aspartic acid receptor antagonists produce antinociception and long-term relief of allodynia in acute and neuropathic pain. Anesthesiology, 115(1), 165–174. DOI: 10.1097/ALN.0b013e31821bdb9b. View Source

(R,R)-Traxoprodil: Quantified Differential Evidence Against Closest Comparators for Scientific Selection

α1-Adrenergic Receptor Selectivity: 200-Fold Improvement Over Ifenprodil Eliminates a Key Confounding Variable in NR2B Pharmacology

(R,R)-Traxoprodil demonstrates a 200-fold improvement in selectivity over α1-adrenergic receptors compared to the prototypical NR2B antagonist ifenprodil. Traxoprodil exhibits an IC50 of 20 μM at α1-adrenergic receptors, versus ifenprodil's IC50 of 100 nM (0.1 μM) at the same target [1]. This differential means traxoprodil is approximately 200 times less likely to engage α1-adrenergic receptors at concentrations required for NR2B occupancy. In contrast, ifenprodil's α1-adrenergic activity occurs at concentrations within or near its NR2B-active range, producing vasodilatory and cardiovascular effects that can confound in vivo experimental readouts and limit translational relevance [1].

α1-Adrenergic selectivity

Head-to-head

200-fold lower α1 affinity vs. ifenprodil (IC50 20 μM vs. 0.1 μM)

Supports cleaner NR2B-specific mechanistic studies

Radioligand binding; α1 signal absent at NR2B-occupying concentrations

Evidence Dimension	α1-Adrenergic receptor binding affinity (IC50)
Target Compound Data	IC50 = 20 μM (20,000 nM)
Comparator Or Baseline	Ifenprodil: IC50 = 100 nM (0.1 μM)
Quantified Difference	200-fold lower α1-adrenergic affinity for traxoprodil (20,000 nM vs. 100 nM)
Conditions	Radioligand binding assays; α1-adrenergic receptor preparations

Why This Matters

Procurement of ifenprodil for NR2B studies introduces a confounding α1-adrenergic signal that is quantitatively absent from (R,R)-Traxoprodil at relevant concentrations, making the latter the cleaner tool for NR2B-specific mechanistic studies.

• [1] ScienceDirect Topics. (2023). Traxoprodil — an overview. Section 4.1: Prototypical antagonists. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. (Reports traxoprodil α1-adrenergic IC50 = 20 μM and ifenprodil α1-adrenergic IC50 = 100 nM.) View Source

Therapeutic Window Divergence from Ketamine: Complete Separation of Analgesia from Observable Side Effects in Chronic Neuropathic Pain

In a 5-day continuous infusion paradigm using the rat spared nerve injury (SNI) model of chronic neuropathic pain, (R,R)-Traxoprodil (administered as traxoprodil at 10 mg/kg/h for 3 h daily × 5 days) produced relief of tactile allodynia lasting 40 ± 5 post-operative days (POD), comparable in duration to ketamine (39 ± 18 POD at 3 mg/kg/h) [1]. Critically, ketamine treatment was accompanied by significant side effects including locomotor hyperactivity and overflow incontinence, whereas traxoprodil treatment produced no evidence of any observable side effects during the treatment period [1][2]. In the same model, functional gait recovery assessed by weight distribution on the injured paw was superior with traxoprodil (78 ± 13% of maximum intensity) compared to ketamine (62 ± 11%) and placebo (47 ± 16%), though the primary differentiation lies in the complete absence of adverse behavioral effects with traxoprodil [2].

Behavioral side-effect profile

Head-to-head

No locomotor hyperactivity or incontinence vs. ketamine in SNI model; 40-day allodynia relief

Enables pain endpoint interpretation without behavioral confounds

Female SD rats, 5-day i.v. infusion; side effects only with ketamine

Evidence Dimension	Side-effect incidence during analgesic treatment in SNI rat model; duration of allodynia relief
Target Compound Data	Traxoprodil: 0% side-effect incidence (no locomotor hyperactivity or overflow incontinence observed); relief of tactile allodynia for 40 ± 5 POD; weight distribution 78 ± 13%
Comparator Or Baseline	Ketamine: locomotor hyperactivity and overflow incontinence observed; relief of tactile allodynia for 39 ± 18 POD; weight distribution 62 ± 11%. Placebo: weight distribution 47 ± 16%
Quantified Difference	Complete absence of observable side effects (traxoprodil) vs. documented locomotor hyperactivity and overflow incontinence (ketamine); comparable allodynia relief duration
Conditions	Spared nerve injury (SNI) model; female Sprague-Dawley rats, 9 weeks old; 3 h/day i.v. infusion for 5 consecutive days starting 7 days post-surgery; traxoprodil 10 mg/kg/h, ketamine 3 mg/kg/h

Why This Matters

For scientific procurement in neuropathic pain research, (R,R)-Traxoprodil provides NR2B-mediated analgesia without the behavioral confounds of ketamine, enabling cleaner interpretation of pain behavior endpoints and eliminating the need to disentangle analgesia from psychotomimetic interference.

• [1] Swartjes, M., Morariu, A., Niesters, M., Aarts, L., & Dahan, A. (2011). Nonselective and NR2B-selective N-methyl-D-aspartic acid receptor antagonists produce antinociception and long-term relief of allodynia in acute and neuropathic pain. Anesthesiology, 115(1), 165–174. DOI: 10.1097/ALN.0b013e31821bdb9b. View Source
• [2] Swartjes, M., Aarts, L., & Dahan, A. (2010). Effect of N-methyl-D-aspartate receptor (NMDA-R) antagonists in a rat model of neuropathic pain. European Journal of Anaesthesiology, 27(47), 219. (Abstract 14AP10-9; reports gait analysis and side effect data.) View Source

CYP2D6-Dependent Pharmacokinetic Bimodality: A 9.6-Fold Half-Life Differential That Demands Subject Stratification in Preclinical and Clinical Protocols

(R,R)-Traxoprodil exhibits a profound CYP2D6 genotype-dependent pharmacokinetic divergence not reported for other NR2B antagonists. In human subjects phenotyped as CYP2D6 extensive metabolizers (EMs), the terminal elimination half-life (t1/2) was 2.8 hours, whereas in poor metabolizers (PMs) it was 26.9 hours — a 9.6-fold difference [1]. The absolute oral bioavailability at 100 mg was approximately 39.5% in EMs compared to ~80% in PMs, with overall bioavailability ranging from 22.8% to 62.1% in EMs [2]. In EMs, the AUC of unchanged traxoprodil represented only 1.2% of total radioactivity, versus 32.7% in PMs, indicating extensive first-pass metabolism in EMs mediated primarily by CYP2D6-catalyzed hydroxylation at the 3-position of the hydroxyphenyl ring [1]. In contrast, PMs eliminate the drug predominantly via Phase II conjugation and renal clearance of parent compound [1]. While other NR2B antagonists such as ifenprodil and Ro 25-6981 are metabolized via different pathways (glucuronidation/sulfation for Ro 25-6981), the extreme CYP2D6-dependence of traxoprodil is a distinguishing feature requiring explicit experimental control [3].

CYP2D6-dependent half-life

Class-level

9.6-fold t1/2 difference: 2.8 h (EMs) vs. 26.9 h (PMs)

Requires metabolizer stratification for in vivo exposure control

Human PK; ~2-fold oral bioavailability difference

Evidence Dimension	Terminal elimination half-life (t1/2) and oral bioavailability stratified by CYP2D6 phenotype
Target Compound Data	t1/2: 2.8 h (EMs) vs. 26.9 h (PMs); oral bioavailability at 100 mg: ~39.5% (EMs) vs. ~80% (PMs); AUC unchanged drug: 1.2% of total radioactivity (EMs) vs. 32.7% (PMs)
Comparator Or Baseline	Other NR2B antagonists (ifenprodil, Ro 25-6981): no reported CYP2D6-dependent bimodality; Ro 25-6981 metabolized primarily via glucuronidation and sulfation in human liver microsomes
Quantified Difference	9.6-fold t1/2 difference between EMs and PMs; approximately 2-fold difference in oral bioavailability
Conditions	Human volunteers (n=6), phenotyped as CYP2D6 EMs (n=4) or PMs (n=2) by dextromethorphan; single 50 mg i.v. infusion of [14C]traxoprodil for half-life; single oral doses of 50, 100, and 300 mg for bioavailability

Why This Matters

Investigators procuring (R,R)-Traxoprodil for in vivo studies must genotype or phenotype subjects for CYP2D6 status to control for this extreme pharmacokinetic variability — a consideration that does not apply to ifenprodil or Ro 25-6981 and that, if ignored, introduces up to 10-fold uncontrolled variance in drug exposure.

• [1] Johnson, K., Shah, A., Jaw-Tsai, S., Baxter, J., & Prakash, C. (2003). Metabolism, pharmacokinetics, and excretion of a highly selective N-methyl-D-aspartate receptor antagonist, traxoprodil, in human cytochrome P450 2D6 extensive and poor metabolizers. Drug Metabolism and Disposition, 31(1), 76–87. DOI: 10.1124/dmd.31.1.76. View Source
• [2] Taylor, T. J., Diringer, K., Russell, T., Venkatakrishnan, K., Wilner, K., Crownover, P. H., Benincosa, L. J., & Gibbs, M. A. (2006). Absolute oral bioavailability of traxoprodil in cytochrome P450 2D6 extensive and poor metabolisers. Clinical Pharmacokinetics, 45(10), 989–1001. DOI: 10.2165/00003088-200645100-00003. View Source
• [3] Biopharmaceutical characterization and oral efficacy of a new rapid acting antidepressant Ro 25-6981. (2018). (Reports Ro 25-6981 metabolism via glucuronidation and sulfation in human liver microsomes within 30 min.) View Source

Clinical Antidepressant Efficacy Without Dissociation: 60% Response Rate vs. 20% Placebo and 3-Fold Odds of Response in Treatment-Refractory Major Depression

In the first randomized, double-blind, placebo-controlled clinical trial of an NR2B subunit-selective NMDA antagonist in treatment-refractory major depressive disorder (MDD), a single intravenous infusion of CP-101,606 (traxoprodil) produced a 17-item Hamilton Depression Rating Scale (HAM-D) response rate of 60% compared to 20% for placebo among patients who had failed at least one adequate selective serotonin reuptake inhibitor trial (n=30 nonresponders from period 1) [1]. The Montgomery-Åsberg Depression Rating Scale (MADRS) total score decrease at day 5 was significantly greater for CP-101,606 than placebo (mean difference −8.6; 80% CI −12.3 to −4.5; P < 0.10) [1]. Critically, 78% of CP-101,606-treated responders maintained response status for at least one week after the single infusion, and the drug was capable of producing an antidepressant response without producing a dissociative reaction [1]. This represents a key point of differentiation from ketamine, which produces rapid antidepressant effects but is associated with acute dissociative and psychotomimetic side effects that can unblind studies and limit tolerability. While the study was small (n=30 in period 2), it establishes a clinical proof-of-concept unique among NR2B antagonists: ifenprodil has not demonstrated this clinical profile, and Ro 25-6981 has not entered human trials for depression.

Antidepressant trial response

Reported trial context

60% HAM-D response vs. 20% placebo in treatment-refractory MDD; no dissociation observed

Supports NR2B-mediated antidepressant mechanism research

Single i.v. infusion, n=30; Phase 2a proof-of-concept

Evidence Dimension	Antidepressant response rate (HAM-D) and dissociation incidence in treatment-refractory MDD patients
Target Compound Data	CP-101,606 (traxoprodil): HAM-D response rate 60% (vs. 20% placebo); MADRS day 5 mean difference −8.6 vs. placebo; 78% of responders maintained response ≥1 week; no dissociative reaction observed
Comparator Or Baseline	Placebo: HAM-D response rate 20%. Ketamine (cross-study reference): rapid antidepressant response reported but consistently associated with acute dissociative/psychotomimetic effects. Ifenprodil and Ro 25-6981: no comparable clinical antidepressant trial data available.
Quantified Difference	3-fold higher response rate than placebo (60% vs. 20%); dissociation rate of 0% for traxoprodil vs. well-documented dissociation with ketamine
Conditions	Randomized, double-blind, placebo-controlled, single-infusion trial; patients with treatment-refractory MDD (DSM-IV); adjunctive to ongoing paroxetine; CP-101,606 administered as single i.v. infusion; n=30 in period 2

Why This Matters

(R,R)-Traxoprodil is the only NR2B-selective antagonist with published clinical proof-of-concept data demonstrating antidepressant efficacy separable from dissociative side effects, making it the procurement choice of highest translational relevance for academic or industrial programs targeting rapid-acting, non-dissociative antidepressant mechanisms.

• [1] Preskorn, S. H., Baker, B., Kolluri, S., Menniti, F. S., Krams, M., & Landen, J. W. (2008). An innovative design to establish proof of concept of the antidepressant effects of the NR2B subunit selective N-methyl-D-aspartate antagonist, CP-101,606, in patients with treatment-refractory major depressive disorder. Journal of Clinical Psychopharmacology, 28(6), 631–637. DOI: 10.1097/JCP.0b013e31818a6cea. PMID: 19011431. View Source

qEEG Pharmacodynamic Differentiation from S-Ketamine: Divergent Central Engagement Signatures Quantified by Spectral Power, Sleep Architecture, and Locomotor Activity

A systematic preclinical comparison of traxoprodil and S-ketamine using quantitative electroencephalography (qEEG), telemetric locomotor and temperature monitoring, and auditory event-related potentials (AERP) in rats and mice revealed fundamentally divergent central pharmacodynamic signatures. S-Ketamine induced significant hyperactivity and increased delta and gamma power bands, whereas traxoprodil (6 and 18 mg/kg) did not alter locomotion and produced an overall decrease in spectral power primarily within alpha and beta bands [1]. S-Ketamine disrupted sleep-wake architecture, enhancing time spent in wake vigilance states and inducing hypothermia; traxoprodil did not alter sleep-wake architecture or body temperature at any dose tested [1]. In the mismatch negativity (MMN) paradigm — a translational biomarker of deviance detection relevant to schizophrenia and cognitive function — clinically relevant dosing of traxoprodil did not impair MMN, while ketamine induced a disruption of deviance detection [1]. These qEEG findings provide objective, quantifiable differentiation of NR2B-selective antagonism (traxoprodil) from pan-NMDA receptor channel blockade (ketamine) at the level of integrated brain network activity, establishing that the two compounds produce distinct rather than overlapping central engagement profiles.

qEEG central signature

Head-to-head

Alpha/beta power decrease; no delta/gamma increase or sleep disruption vs. ketamine

Distinct NR2B-selective network engagement profile

Rat telemetry, mouse MMN; clinically relevant doses

Evidence Dimension	qEEG spectral power changes, sleep-wake architecture, locomotor activity, body temperature, and mismatch negativity
Target Compound Data	Traxoprodil (6 and 18 mg/kg): no locomotor change; no hypothermia; no sleep disruption; overall decrease in alpha/beta power; MMN preserved at clinically relevant doses
Comparator Or Baseline	S-Ketamine: significant hyperactivity; hypothermia; sleep disruption with increased wake time; increased delta and gamma power; MMN disruption at 10 mg/kg
Quantified Difference	Qualitative divergence on all five readouts: locomotor (no change vs. hyperactivity), temperature (no change vs. hypothermia), sleep (no disruption vs. disruption), spectral power (alpha/beta decrease vs. delta/gamma increase), MMN (preserved vs. disrupted)
Conditions	Male Wistar rats (qEEG telemetry); male C57Bl/6J mice (AERP/MMN); traxoprodil 6 and 18 mg/kg; S-ketamine at clinically relevant doses; telemetric transmitters for EEG, temperature, locomotion

Why This Matters

For research programs requiring translational EEG biomarkers to bridge preclinical and clinical NMDA-targeted drug development, (R,R)-Traxoprodil provides a clean NR2B-selective central engagement signature that is quantitatively and qualitatively distinct from the pan-NMDA signature of ketamine, enabling discrimination of NR2B-mediated from global NMDA-mediated effects on brain network activity.

• [1] Differential effects of traxoprodil and S-ketamine on quantitative EEG and auditory event-related potentials as translational biomarkers in preclinical trials in rats and mice. (2020). Neuropharmacology. DOI: 10.1016/j.neuropharm.2020.108072. (Published online 31 March 2020.) View Source

(R,R)-Traxoprodil: Highest-Impact Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Neuropathic Pain Mechanism Studies Requiring NR2B-Specific Analgesia Without Behavioral Confounds

In rodent spared nerve injury (SNI) or chronic constriction injury models, (R,R)-Traxoprodil's demonstrated ability to produce 40-day relief of tactile allodynia without the locomotor hyperactivity, overflow incontinence, hypothermia, or sleep disruption observed with ketamine makes it the preferred NR2B antagonist for pain studies where behavioral side effects would confound von Frey, gait analysis, or conditioned place preference endpoints [1][2]. The complete separation of analgesic efficacy from observable side effects, documented in the Anesthesiology 2011 head-to-head comparison, enables experimental designs that isolate pain-modulatory mechanisms from general behavioral disruption, a critical advantage when studying pain affect, cognitive aspects of chronic pain, or comorbid pain-depression phenotypes.

Rapid-Acting Antidepressant Drug Discovery Programs Targeting NR2B Without Dissociative Liability

(R,R)-Traxoprodil is the only NR2B-selective antagonist with published clinical proof-of-concept demonstrating a 60% HAM-D response rate in treatment-refractory MDD without dissociative reactions [1]. For pharmaceutical R&D programs seeking to develop next-generation rapid-acting antidepressants, it serves as the most translationally validated NR2B reference compound. Its qEEG signature — characterized by alpha/beta power reduction without the gamma increase and sleep disruption induced by ketamine [2] — provides a distinct pharmacodynamic biomarker profile that can be used to benchmark novel NR2B-targeted candidates. Preclinical programs using the chronic unpredictable mild stress (CUMS) model have further demonstrated dose-dependent antidepressant effects at 20–40 mg/kg with BDNF/ERK/CREB pathway activation, providing mechanistic anchoring for target engagement studies [3].

Parkinson's Disease Research Investigating NR2B Modulation of Basal Ganglia Motor Circuits

(R,R)-Traxoprodil has demonstrated direct antiparkinsonian activity in both rodent (haloperidol-induced catalepsy ED50 < 1 mg/kg in mice; ED50 = 0.4 mg/kg in rats) and non-human primate (MPTP-lesioned marmoset) models, reducing rigidity and akinesia and synergistically potentiating L-DOPA effects [1][2]. The compound's α1-adrenergic selectivity (IC50 = 20 μM, vs. ifenprodil's IC50 = 100 nM) is particularly relevant in Parkinson's research, where cardiovascular comorbidities are common and α1-mediated vasoactive effects could confound hemodynamic readouts [1]. Pfizer's completed randomized, double-blind, placebo-controlled crossover Phase 2 trial (NCT00163085) in 12 Parkinson's disease patients provides a clinical safety dataset that, while never fully published, establishes human dosing parameters for translational Parkinson's programs [3].

CYP2D6 Pharmacogenetic Studies of CNS Drug Exposure and Metabolizer-Stratified Dosing

The extreme CYP2D6-dependent pharmacokinetic bimodality of (R,R)-Traxoprodil — a 9.6-fold difference in terminal half-life (2.8 h in EMs vs. 26.9 h in PMs) and approximately 2-fold difference in oral bioavailability (~40% in EMs vs. ~80% in PMs) [1][2] — makes it an ideal probe substrate for pharmacogenetic research examining the impact of CYP2D6 polymorphism on CNS drug exposure, brain penetration, and target engagement. Unlike dextromethorphan or debrisoquine (classical CYP2D6 probes lacking CNS activity), (R,R)-Traxoprodil allows simultaneous assessment of CYP2D6 genotype effects on pharmacokinetics and NR2B-mediated pharmacodynamic endpoints (qEEG, behavioral analgesia, antidepressant response) in the same subjects, providing a uniquely integrated pharmacogenetic-to-neurophysiological experimental platform.

Application

Selection Property

Validation Focus

Neuropathic pain mechanism studies

NR2B-selective antagonist with low behavioral confound liability

von Frey, gait analysis endpoints free from psychotomimetic-like interference

Rapid-acting antidepressant discovery

Only NR2B antagonist with clinical proof-of-concept and no reported dissociative reaction

qEEG alpha/beta power reduction as translational biomarker; BDNF/ERK/CREB pathway engagement

Parkinson's disease motor circuit research

NR2B antagonist with reported antiparkinsonian activity and α1-adrenergic selectivity

L-DOPA synergy; catalepsy reversal; cardiovascular endpoint monitoring

CYP2D6 pharmacogenetic probe studies

Extreme CYP2D6-dependent pharmacokinetic bimodality

Exposure-response relationships stratified by metabolizer status; CNS target engagement

• [1] Swartjes, M., Morariu, A., Niesters, M., Aarts, L., & Dahan, A. (2011). Nonselective and NR2B-selective N-methyl-D-aspartic acid receptor antagonists produce antinociception and long-term relief of allodynia in acute and neuropathic pain. Anesthesiology, 115(1), 165–174. View Source
• [2] Differential effects of traxoprodil and S-ketamine on quantitative EEG and auditory event-related potentials as translational biomarkers in preclinical trials in rats and mice. (2020). Neuropharmacology. View Source
• [3] Preskorn, S. H., et al. (2008). J Clin Psychopharmacol, 28(6), 631–637. / Traxoprodil produces antidepressant-like behaviors in chronic unpredictable mild stress mice through BDNF/ERK/CREB and AKT/FOXO/Bim signaling pathway. / ClinicalTrials.gov NCT00163085. View Source
• [4] Johnson, K., et al. (2003). Drug Metab Dispos, 31(1), 76–87. / Taylor, T. J., et al. (2006). Clin Pharmacokinet, 45(10), 989–1001. View Source